Cas no 1421585-23-0 (methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate)

Methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate is a sulfonamide-based compound featuring a pyrazole moiety, offering potential utility in medicinal chemistry and pharmaceutical research. Its structure combines a benzoate ester with a sulfamoyl linker and a 3,5-dimethylpyrazole group, which may enhance binding affinity in biological systems. The compound's design suggests applications as an intermediate in synthesizing enzyme inhibitors or receptor modulators, particularly targeting sulfonamide-sensitive pathways. Its stability and synthetic versatility make it suitable for further derivatization in drug discovery. The presence of both sulfonamide and ester functional groups allows for selective modifications, enabling tailored pharmacological properties. This compound is primarily of interest for research applications requiring precise molecular interactions.
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate structure
1421585-23-0 structure
Product Name:methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
CAS No:1421585-23-0
MF:C15H19N3O4S
MW:337.394062280655
CID:5402359
Update Time:2025-05-19

methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • YMQQDTXQVNZHON-UHFFFAOYSA-N
    • methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
    • Inchi: 1S/C15H19N3O4S/c1-11-10-12(2)18(17-11)9-8-16-23(20,21)14-6-4-13(5-7-14)15(19)22-3/h4-7,10,16H,8-9H2,1-3H3
    • InChI Key: YMQQDTXQVNZHON-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(S(NCCN2C(C)=CC(C)=N2)(=O)=O)C=C1

methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6279-0600-2μmol
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
2μmol
$57.0 2023-09-09
Life Chemicals
F6279-0600-5μmol
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
5μmol
$63.0 2023-09-09
Life Chemicals
F6279-0600-10μmol
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6279-0600-20μmol
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
20μmol
$79.0 2023-09-09
Life Chemicals
F6279-0600-1mg
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
1mg
$54.0 2023-09-09
Life Chemicals
F6279-0600-2mg
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
2mg
$59.0 2023-09-09
Life Chemicals
F6279-0600-3mg
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
3mg
$63.0 2023-09-09
Life Chemicals
F6279-0600-4mg
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
4mg
$66.0 2023-09-09
Life Chemicals
F6279-0600-5mg
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
5mg
$69.0 2023-09-09
Life Chemicals
F6279-0600-10mg
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
1421585-23-0
10mg
$79.0 2023-09-09

Additional information on methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate

Introduction to Methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate (CAS No. 1421585-23-0)

Methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate, a compound with the CAS number 1421585-23-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly its 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate moiety, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate molecule is characterized by its benzoate backbone, which is a common structural motif in many biologically active compounds. The presence of the sulfamoyl group and the 3,5-dimethylpyrazole substituent further enhances its potential pharmacological properties. These structural elements contribute to its ability to interact with biological targets in a specific manner, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>3,5-dimethyl-1H-pyrazol-1-yl group in this molecule is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors. This feature has led to its incorporation into several research compounds aimed at treating conditions such as inflammation, cancer, and neurological disorders.

The< strong>sulfamoyl moiety is another critical component of this compound that contributes to its pharmacological activity. Sulfamoyl groups are known for their ability to enhance binding affinity and selectivity when interacting with biological targets. This property makes them valuable in the design of drugs that require precise targeting to achieve therapeutic effects. In the context of methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate, the sulfamoyl group is positioned strategically to interact with potential binding sites on biological targets.

Recent studies have demonstrated the potential of this compound as an inhibitor of various enzymes involved in disease pathways. For instance, research has shown that derivatives of benzoic acid with sulfamoyl groups can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The< strong>methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate molecule has been investigated for its ability to modulate these pathways, potentially leading to new treatments for inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has also shown promise in the treatment of cancer. Cancer cells often exhibit altered metabolic pathways that can be targeted by specific small molecules. The< strong>3,5-dimethylpyrazole moiety in methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate has been found to interfere with key signaling pathways involved in cancer cell growth and survival. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a novel anticancer agent.

The< strong>sulfamoyl group also plays a crucial role in the compound's ability to interact with biological targets. This group can form hydrogen bonds with various amino acid residues on proteins, enhancing binding affinity and selectivity. This property is particularly important in drug design, where high specificity is essential to minimize side effects. The strategic placement of the sulfamoyl group in methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate allows it to effectively engage with biological targets while maintaining solubility and bioavailability.

The benzoate moiety is another key structural feature that contributes to the compound's pharmacological properties. Benzoic acid derivatives are well-known for their biological activity and have been used in various pharmaceutical applications. The incorporation of a methyl group at the fourth position enhances the stability and bioavailability of the compound. This modification also allows for further functionalization, enabling researchers to fine-tune the properties of the molecule for specific applications.

In conclusion, methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate (CAS No. 1421585-23-0) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in drug development. The presence of the< strong>3,5-dimethylpyrazole,< strong>sulfamoyl, and benzoate moieties contributes to its potential pharmacological properties, including anti-inflammatory and anticancer activities. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and researchers worldwide.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.